METHOTREXATE HYDRATE
METHOTREXATE HYDRATE
Brand Name:
Vulcanchem
CAS No.:
133073-73-1
VCID:
VC0164238
InChI:
InChI=1S/C20H22N8O5.H2O/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30;/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27);1H2/t13-;/m0./s1
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.O
Molecular Formula:
C20H22N8O5
Molecular Weight:
454.44
METHOTREXATE HYDRATE
CAS No.: 133073-73-1
Main Products
VCID: VC0164238
Molecular Formula: C20H22N8O5
Molecular Weight: 454.44
| CAS No. | 133073-73-1 |
|---|---|
| Product Name | METHOTREXATE HYDRATE |
| Molecular Formula | C20H22N8O5 |
| Molecular Weight | 454.44 |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid;hydrate |
| Standard InChI | InChI=1S/C20H22N8O5.H2O/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30;/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27);1H2/t13-;/m0./s1 |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.O |
| PubChem Compound | 165528 |
| Last Modified | Nov 11 2021 |
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